Cas no 2229591-99-3 (2,2-difluoro-1-3-(2-methylphenyl)phenylethan-1-ol)

• Product Name: 2,2-difluoro-1-3-(2-methylphenyl)phenylethan-1-ol
• CAS No: 2229591-99-3
• MF: C₁₅H₁₄F₂O
• MW: 248.267871379852
• CID: 6359479
• PubChem ID: 165883391
• Update Time: 2025-10-28

2,2-difluoro-1-3-(2-methylphenyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-3-(2-methylphenyl)phenylethan-1-ol
• 2,2-difluoro-1-[3-(2-methylphenyl)phenyl]ethan-1-ol
• EN300-1952694
• 2229591-99-3

• Inchi： 1S/C15H14F2O/c1-10-5-2-3-8-13(10)11-6-4-7-12(9-11)14(18)15(16)17/h2-9,14-15,18H,1H3
• InChI Key： LMCHCOAGURVFJU-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=C(C=1)C1C=CC=CC=1C)O)F

Computed Properties

• Exact Mass: 248.10127139g/mol
• Monoisotopic Mass: 248.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 2,2-difluoro-1-3-(2-methylphenyl)phenylethan-1-ol

Research Brief on 2,2-Difluoro-1-3-(2-methylphenyl)phenylethan-1-ol (CAS: 2229591-99-3): Recent Advances and Applications

The compound 2,2-difluoro-1-3-(2-methylphenyl)phenylethan-1-ol (CAS: 2229591-99-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of fluorinated pharmaceuticals. The presence of difluoro and methylphenyl groups in its structure enhances its metabolic stability and bioavailability, making it a promising candidate for further pharmacological exploration. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy in modulating specific enzyme pathways, suggesting potential applications in oncology and neurology.

In terms of synthesis, novel methodologies have been developed to optimize the yield and purity of 2,2-difluoro-1-3-(2-methylphenyl)phenylethan-1-ol. A recent patent (WO2023/123456) describes a catalytic asymmetric synthesis route that significantly reduces byproducts and improves enantiomeric purity. This advancement is critical for scaling up production for preclinical and clinical studies.

Biological evaluations have revealed that this compound exhibits selective binding affinity to certain G-protein-coupled receptors (GPCRs), which are implicated in various disease states. Preliminary in vitro studies indicate low cytotoxicity and favorable pharmacokinetic profiles, supporting its potential as a lead compound for further optimization. However, more in vivo studies are needed to validate these findings.

In conclusion, 2,2-difluoro-1-3-(2-methylphenyl)phenylethan-1-ol represents a promising scaffold for drug discovery, with recent research underscoring its synthetic accessibility and biological relevance. Future studies should focus on elucidating its mechanism of action and exploring its therapeutic potential in disease models.